17-Ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol
Overview
Description
17-Ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol is a useful research compound. Its molecular formula is C21H26O2 and its molecular weight is 310.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 17-Ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 17-Ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organometallic Complex Synthesis
17-Ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol has been utilized in the preparation of gold complexes, a process involving the treatment with sodium bis(trimethylsilyl)amide and various phosphorus donors. This has led to the synthesis of a range of gold steroid compounds, highlighting its role in complex organometallic chemistry (Stockland et al., 2006).
Chromatographic Analysis
This compound has been a subject in studies related to high-performance liquid chromatography (HPLC). It has been used in the assay of guaiasols and their isomeric sulfates, demonstrating its significance in analytical chemistry, particularly in chromatographic methods (Watanabe et al., 1986).
Stereochemistry and Configurational Analysis
Research has also been conducted on the stereochemistry and configurational analysis of derivatives of 17-Ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol. These studies have contributed to the understanding of molecular structure and stereochemical properties in steroids (Meskó et al., 1990).
Anticancer Agent Synthesis
Significantly, derivatives of this compound have been explored for their potential as anticancer agents. Research has focused on synthesizing and evaluating the antiproliferative effects of these derivatives against human cancer cells, highlighting its potential therapeutic applications (Leese et al., 2008).
Novel Steroid Synthesis
The compound has been used in the synthesis of novel 14,17-hetero-bridged steroid hormone analogues. This indicates its role in the creation of new molecules with potential biological activities (Bull & Steer, 1991).
Radiolabelled Estrogen Synthesis
Another significant application is in the synthesis of radiolabelled estrogen derivatives for studying the biological properties of estradiol molecules, which is crucial in nuclear medicine and biological research (Melo e Silva et al., 2001).
properties
IUPAC Name |
17-ethynyl-3-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26O2/c1-4-21(22)12-10-19-18-7-5-14-13-15(23-3)6-8-16(14)17(18)9-11-20(19,21)2/h1,6,8,13,17-19,22H,5,7,9-12H2,2-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IMSSROKUHAOUJS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
17-Ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol | |
CAS RN |
72-33-3 |
Source
|
| Record name | mestranol | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=84032 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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